N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide

• IUPAC Name: N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide
• InChI: InChI=1S/C11H21N3O2/c1-3-12-10(15)8(2)14-11(16)9-6-4-5-7-13-9/h8-9,13H,3-7H2,1-2H3,(H,12,15)(H,14,16)
• InChI Key: ADPUXHSNJAYHIU-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(C)NC(=O)C1CCCCN1
• Molecular Formula: C11H21N3O2
• Molecular Weight: 227.30 g/mol

Description

N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide, also known as EOPPC, is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide acts as a modulator of ion channels and neurotransmitter receptors in the brain, leading to its various effects on the nervous system. It has been shown to interact with GABA-A receptors, as well as voltage-gated sodium and calcium channels, among others.
Biochemical and Physiological Effects:
N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of calcium influx, and the enhancement of GABAergic neurotransmission. These effects contribute to its potential therapeutic applications in the treatment of epilepsy, pain, and anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide in lab experiments is its specificity in targeting ion channels and neurotransmitter receptors, allowing for precise modulation of these systems. However, N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide's potency and potential toxicity must be carefully considered when using it in experiments, as well as its limited solubility in aqueous solutions.

Future Directions

For N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide research include further investigation of its potential therapeutic applications, as well as its use as a tool in neuroscience research. Additionally, the development of new synthesis methods and modifications to the chemical structure of N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide may lead to improved potency and reduced toxicity.

Synthesis Methods

N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide can be synthesized through a multi-step process involving the reaction of piperidine-2-carboxylic acid with ethylamine, followed by the addition of 2-oxopropanoic acid. The resulting product is then purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide has been studied extensively for its potential applications in various areas of scientific research. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties, making it a promising candidate for the treatment of epilepsy, pain, and anxiety disorders. Additionally, N-[1-(ethylamino)-1-oxopropan-2-yl]piperidine-2-carboxamide has been investigated for its potential use as a tool in neuroscience research, particularly in the study of ion channels and neurotransmitter receptors.